Cas no 32417-74-6 (benzenamine,n,n,2-trimethyl-4-nitro-)

• Product Name: benzenamine,n,n,2-trimethyl-4-nitro-
• CAS No: 32417-74-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 916921
• PubChem ID: 141707
• Update Time: 2025-04-19

benzenamine,n,n,2-trimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• benzenamine,n,n,2-trimethyl-4-nitro-
• N,N,2-trimethyl-4-nitroaniline
• 2,N,N-Trimethyl-4-nitro-anilin
• 2,N,N-trimethyl-4-nitro-aniline
• 5-Nitro-2-dimethylamino-toluol
• AC1L3JNH
• AE-562
• CTK4G8662
• dimethyl-(2-methyl-4-nitro-phenyl)-amine
• N,N,2-TRIMETHYL-4-NITRO-ANILINE
• N.N-Dimethyl-2-methyl-4-nitroanilin
• N.N-Dimethyl-4-nitro-o-toluidin
• NSC227943
• Oprea1_832311
• SureCN792021
• Benzenamine, N,N,2-trimethyl-4-nitro-
• G72214
• MLS000702173
• DS-002035
• NSC-227943
• SCHEMBL792021
• DTXSID90186160
• AE-562/12222770
• p-Nitrodimethyl-o-toluidin
• HMS2510J24
• NCGC00247082-01
• CHEMBL1454629
• SMR000224805
• AKOS005147756
• WQMWMGANNDSYBY-UHFFFAOYSA-N
• 32417-74-6
• NSC 227943

• Inchi： 1S/C9H12N2O2/c1-7-6-8(11(12)13)4-5-9(7)10(2)3/h4-6H,1-3H3
• InChI Key： WQMWMGANNDSYBY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)N(C)C)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 46.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes